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Compound of Interest

Compound Name: 5-Carboxamidotryptamine maleate

Cat. No.: B1142510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of 5-Carboxamidotryptamine maleate, a potent non-selective 5-HT receptor

agonist. This guide is intended to ensure the accuracy, reproducibility, and safety of

experimental procedures involving this compound. Key quantitative data is summarized, and a

visual workflow is provided for clarity.

Introduction
5-Carboxamidotryptamine (5-CT) is a tryptamine derivative that exhibits high affinity as an

agonist for multiple serotonin (5-HT) receptor subtypes, including 5-HT₁, 5-HT₅, and 5-HT₇

receptors.[1] Its broad pharmacological profile makes it an invaluable tool for researchers

investigating the physiological and pathological roles of the serotonergic system. The

preparation of an accurate and stable stock solution is a critical first step for any in-vitro or in-

vivo experiment to ensure the reliability and validity of the results. This protocol outlines the

standardized procedure for the preparation of 5-Carboxamidotryptamine maleate stock

solutions.
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Property Value Source(s)

Molecular Weight 319.31 g/mol or 319.32 g/mol [2][3][4]

CAS Number 74885-72-6 [4]

Purity ≥98% or ≥99% [4]

Solubility in Water Up to 100 mM [1]

Solubility in DMSO
50 mg/mL (approximately

156.6 mM)

Storage of Solid +4°C or -20°C [1]

Storage of Stock Solution
-20°C (up to 1 month); -80°C

(up to 6 months)
[2][5]

Experimental Protocol
Materials

5-Carboxamidotryptamine maleate powder

High-purity, sterile deionized water or dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile, single-use aliquoting tubes (e.g., 1.5 mL microcentrifuge tubes)

Vortex mixer and/or sonicator

Pipettes and sterile tips

0.22 µm sterile syringe filter (for aqueous solutions)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Stock Solution Preparation (10 mM in Water)
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Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of 5-
Carboxamidotryptamine maleate. For example, to make 10 mL of a 10 mM solution with a

molecular weight of 319.32 g/mol :

Mass (mg) = 10 mmol/L * 0.010 L * 319.32 g/mol * 1000 mg/g = 31.932 mg

Weighing: On a calibrated analytical balance, accurately weigh 31.932 mg of the compound

into a sterile conical tube.

Dissolution: Add approximately 8 mL of sterile deionized water to the tube. Vortex thoroughly.

If needed, gentle warming or brief sonication can be used to facilitate complete dissolution.

Volume Adjustment: Once the solid is completely dissolved, add sterile deionized water to

bring the final volume to 10 mL. Mix well by inverting the tube several times.

Sterilization: For applications requiring sterility, filter the solution through a 0.22 µm sterile

syringe filter into a new sterile tube.[2]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots to avoid

repeated freeze-thaw cycles. Store at -20°C for up to one month or at -80°C for up to six

months.[2][5]

Stock Solution Preparation (50 mM in DMSO)
Calculation of Mass: To prepare 2 mL of a 50 mM stock solution in DMSO:

Mass (mg) = 50 mmol/L * 0.002 L * 319.32 g/mol * 1000 mg/g = 31.932 mg

Weighing: Weigh 31.932 mg of the compound into a sterile conical tube.

Dissolution: Add 2 mL of high-purity DMSO. Vortex until the compound is fully dissolved.

Sonication may be used to expedite this process.

Aliquoting and Storage: Aliquot the DMSO stock solution into appropriate volumes for your

experiments. Store at -20°C or -80°C. Note that DMSO solutions have a lower freezing point.
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Stock Solution Preparation Workflow

Preparation Final Steps & Storage

1. Calculate Mass 2. Weigh Compound 3. Add Solvent & Dissolve 4. Adjust to Final Volume 5. Sterile Filter (Aqueous) 6. Aliquot 7. Store Appropriately

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for preparing a 5-
Carboxamidotryptamine maleate stock solution.
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Simplified Signaling of 5-CT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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